2-((5-(3-(tert-butyl)ureido)-1,3,4-thiadiazol-2-yl)thio)-N-(6-methylbenzo[d]thiazol-2-yl)acetamide

• IUPAC Name: 2-[[5-(tert-butylcarbamoylamino)-1,3,4-thiadiazol-2-yl]sulfanyl]-N-(6-methyl-1,3-benzothiazol-2-yl)acetamide
• InChI: InChI=1S/C17H20N6O2S3/c1-9-5-6-10-11(7-9)27-14(18-10)19-12(24)8-26-16-23-22-15(28-16)20-13(25)21-17(2,3)4/h5-7H,8H2,1-4H3,(H,18,19,24)(H2,20,21,22,25)
• InChI Key: UIIPOTRIPIPSGR-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC2=C(C=C1)N=C(S2)NC(=O)CSC3=NN=C(S3)NC(=O)NC(C)(C)C
• Molecular Formula: C17H20N6O2S3
• Molecular Weight: 436.6 g/mol

Description

2-((5-(3-(tert-butyl)ureido)-1,3,4-thiadiazol-2-yl)thio)-N-(6-methylbenzo[d]thiazol-2-yl)acetamide is a useful research compound. Its molecular formula is C17H20N6O2S3 and its molecular weight is 436.57. The purity is usually 95%.
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Scientific Research Applications

Metabolism and Toxicity Studies

Research has explored the metabolism of nephro- or hepatotoxic thiazoles, including compounds structurally related to the chemical of interest, focusing on the formation of ring cleavage products. These studies are critical for understanding the biological fate of chemicals like 2-((5-(3-(tert-butyl)ureido)-1,3,4-thiadiazol-2-yl)thio)-N-(6-methylbenzo[d]thiazol-2-yl)acetamide, particularly in the context of drug development and safety assessment (Mizutani, Yoshida, & Kawazoe, 1994).

Anticancer Activity

A series of related compounds have been synthesized and evaluated for their anticancer activity. These studies highlight the potential of such compounds in developing novel anticancer therapies, especially against specific types of cancer cells like human colorectal carcinoma and human cervix carcinoma (Karakuş et al., 2018).

Biological Activities

Compounds structurally related to 2-((5-(3-(tert-butyl)ureido)-1,3,4-thiadiazol-2-yl)thio)-N-(6-methylbenzo[d]thiazol-2-yl)acetamide have been synthesized and evaluated for various biological activities, including antioxidant, haemolytic, antibacterial, and urease inhibition. These studies provide insights into the potential therapeutic applications of such compounds (Gull et al., 2016).

Insecticidal Activity

Research has also delved into the insecticidal activity of N-tert-butyl-N,N'-diacylhydrazines containing 1,2,3-thiadiazoles, indicating potential applications in pest control. This highlights the versatility of thiadiazole derivatives in various fields beyond human medicine (Wang et al., 2011).

Antiviral and Antibacterial Activities

Several benzothiazole derivatives bearing a 1,3,4-thiadiazole moiety have shown promising antiviral and antibacterial activities. This suggests potential applications of 2-((5-(3-(tert-butyl)ureido)-1,3,4-thiadiazol-2-yl)thio)-N-(6-methylbenzo[d]thiazol-2-yl)acetamide in developing treatments for various infections (Tang et al., 2019).